Cas no 1076232-78-4 ((3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid)

(3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid is a boronic acid derivative featuring a chlorobenzothiazole moiety, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Its structural design enhances reactivity with aryl halides, enabling efficient synthesis of biaryl compounds for pharmaceutical and materials science applications. The chlorobenzothiazole group contributes to electronic tuning, improving selectivity in catalytic processes. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its high purity and well-defined reactivity profile make it suitable for precision organic synthesis, particularly in constructing complex heterocyclic frameworks. The product is commonly utilized in medicinal chemistry research for developing bioactive molecules and advanced functional materials.
(3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid structure
1076232-78-4 structure
Product Name:(3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid
CAS No:1076232-78-4
MF:C13H9BClNO2S
MW:289.545060873032
CID:1039640
PubChem ID:58808163
Update Time:2025-10-28

(3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid
    • [3-(4-Chloro-1H-benzothiazol-2-yl)phenyl]boronic acid
    • AGN-PC-0CL8W5
    • AK104549
    • ANW-71222
    • CTK8C4181
    • KB-206921
    • SureCN4711893
    • DB-327705
    • DTXSID60730295
    • 1076232-78-4
    • IKEJMPKYYYKRTK-UHFFFAOYSA-N
    • (3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronicacid
    • [3-(4-chloro-1,3-benzothiazol-2-yl)phenyl]boronic acid
    • SCHEMBL4711896
    • SCHEMBL4711893
    • MDL: MFCD16250580
    • Inchi: 1S/C13H9BClNO2S/c15-10-5-2-6-11-12(10)16-13(19-11)8-3-1-4-9(7-8)14(17)18/h1-7,17-18H
    • InChI Key: IKEJMPKYYYKRTK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1N=C(C1C=CC=C(B(O)O)C=1)S2

Computed Properties

  • Exact Mass: 289.0135576g/mol
  • Monoisotopic Mass: 289.0135576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.6Ų

(3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059005924-1g
(3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid
1076232-78-4 95%
1g
$931.00 2023-09-04
Chemenu
CM136149-1g
(3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid
1076232-78-4 95%
1g
$1142 2023-11-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1756394-1g
(3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid
1076232-78-4 95%
1g
¥8663.00 2024-08-09

Additional information on (3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid

The Chemical Compound CAS No. 1076232-78-4: (3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic Acid

The compound with CAS No. 1076232-78-4, commonly referred to as (3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a benzo[d]thiazole moiety substituted with a chlorine atom at the 4-position. The combination of these functional groups makes it a versatile building block for various applications in drug discovery, material synthesis, and chemical research.

Benzo[d]thiazole derivatives have long been recognized for their potential in pharmacology due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the chlorine substituent at the 4-position of the benzo[d]thiazole ring enhances the molecule's electronic properties, making it more reactive and selective in certain chemical reactions. This feature is particularly valuable in cross-coupling reactions, where the boronic acid group serves as an excellent leaving group.

Recent studies have highlighted the importance of (3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs) and semiconductors. Its ability to form stable π-conjugated systems makes it an ideal candidate for designing materials with tailored electronic properties. Researchers have also explored its potential in medicinal chemistry, where it has shown promise as a lead compound for anti-inflammatory and anticancer agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzo[d]thiazole derivative followed by functionalization with the boronic acid group. Advanced techniques such as Suzuki-Miyaura coupling have been employed to achieve high yields and purity levels, ensuring its suitability for downstream applications.

In terms of applications, (3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid has found use in the development of novel pharmaceuticals, where its unique structure allows for precise targeting of disease pathways. Additionally, its role in material science continues to expand, with ongoing research focusing on its integration into next-generation electronic devices.

As scientific advancements continue to unfold, the significance of (3-(4-Chlorobenzo[d]thiazol-2-yl)phenyl)boronic acid is expected to grow further. Its versatility and reactivity make it a cornerstone in modern chemical research, paving the way for innovative solutions across multiple disciplines.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd